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Compound of Interest

Compound Name:
(R)-Piperidin-3-amine

hydrochloride

Cat. No.: B1498250 Get Quote

(R)-(-)-3-Aminopiperidine dihydrochloride is a chiral piperidine derivative that serves as a

critical building block in the synthesis of various pharmaceutical compounds. Its stereospecific

nature makes it an invaluable intermediate in the development of active pharmaceutical

ingredients (APIs), particularly for drugs where stereochemistry is crucial for biological activity.

This technical guide provides an in-depth overview of its chemical properties, synthesis, and

applications for researchers, scientists, and drug development professionals.

Core Molecular and Physical Properties
(R)-(-)-3-Aminopiperidine dihydrochloride is a white to off-white crystalline powder. The most

commonly cited molecular weight for this compound is 173.08 g/mol [1][2][3]. It is the

dihydrochloride salt form of (R)-3-aminopiperidine.

Physicochemical and Quality Specifications
The following tables summarize the key physicochemical properties and quality specifications

for (R)-(-)-3-Aminopiperidine dihydrochloride, compiled from various sources.
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Identifier Value Reference

CAS Number 334618-23-4 [1]

Molecular Formula C₅H₁₂N₂ · 2HCl [1]

Molecular Weight 173.08 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[4][5]

Melting Point 190-195 °C [1][5]

Solubility
Freely soluble in water (>500

mg/mL)
[4]

pH (10% solution) 4.5-6.0 [4]

Optical Activity [α]/D -2.0±0.5°, c = 1 in H₂O [1]

Storage

Store at room temperature or

2-8°C in an airtight container;

Hygroscopic

[3][4][5]

Quality Specification Value Reference

Purity (HPLC) ≥99.0% [4]

Assay (GC) ≥98.0% [1]

Enantiomeric Purity >99% enantiomeric excess [4]

Water Content (Karl Fischer) ≤0.5% [4]

Heavy Metals ≤10 ppm [4]

Microbial Limits
TAMC: ≤100 CFU/g, TYMC:

≤10 CFU/g
[4]

Role in Pharmaceutical Synthesis
(R)-(-)-3-Aminopiperidine dihydrochloride is a key chiral intermediate in the synthesis of

dipeptidyl peptidase-IV (DPP-IV) inhibitors. These inhibitors are a class of oral hypoglycemic
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agents used for the treatment of type II diabetes[6][7]. The stereochemistry of the

aminopiperidine moiety is crucial for the efficacy of the final drug product.
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Role of (R)-(-)-3-Aminopiperidine dihydrochloride in drug synthesis.

Experimental Protocols: Synthesis of (R)-(-)-3-
Aminopiperidine Dihydrochloride
Several synthetic routes for the preparation of (R)-(-)-3-Aminopiperidine dihydrochloride have

been reported. A common method involves the reduction of (R)-3-aminopiperidin-2-one

hydrochloride.

Synthesis via Reduction of (R)-3-aminopiperidin-2-one
hydrochloride
This method is detailed in patent literature and involves the reduction of the corresponding

lactam[8][9][10].

Step 1: Synthesis of (R)-3-aminopiperidin-2-one hydrochloride

Add approximately 2.6 equivalents of sodium methoxide in methanol to a solution of 1

equivalent of (R)-methyl 2,5-diaminopentanoate dihydrochloride in methanol at a

temperature between -10 °C and -5 °C. This cyclization reaction forms (R)-3-aminopiperidin-

2-one.
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To the resulting (R)-3-aminopiperidin-2-one in methanol, add between 1.0 and 1.5

equivalents of acetyl chloride in a solvent mixture of methyl tert-butyl ether and methanol at a

temperature between 5 °C and 15 °C to form the hydrochloride salt.

Step 2: Reduction to (R)-3-aminopiperidine

Prepare a mixture of 1.0 to 2.5 equivalents of lithium aluminum hydride (LAH) in a suitable

solvent such as tetrahydrofuran (THF).

Add a solution of 1 equivalent of (R)-3-aminopiperidin-2-one hydrochloride in THF to the LAH

mixture at a temperature between 10 °C and 45 °C.

Heat the reaction mixture to a temperature between 45 °C and 70 °C for a sufficient time to

complete the reduction to (R)-3-aminopiperidine.

Step 3: Formation of the Dihydrochloride Salt

Admix the (R)-3-aminopiperidine product from the previous step with concentrated

hydrochloric acid under controlled conditions.

The (R)-3-aminopiperidine dihydrochloride product precipitates and can be isolated by

filtration.

The following diagram illustrates the workflow for this synthesis protocol.
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Workflow for the synthesis of (R)-(-)-3-Aminopiperidine dihydrochloride.
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Alternative Synthetic Routes
Other reported synthetic strategies include:

Starting from D-glutamic acid: A five-step reaction sequence involving hydroxyl esterification

and amido Boc protection, ester reduction, hydroxyl activation, cyclization, and amino Boc

removal[11].

Resolution of racemic mixtures: Chiral resolution of racemic 3-aminopiperidine or its

derivatives is another approach to obtain the desired (R)-enantiomer.

Safety and Handling
(R)-(-)-3-Aminopiperidine dihydrochloride is classified as an acute toxicant (oral), a skin irritant,

and can cause serious eye damage. It is also a respiratory system irritant. Appropriate personal

protective equipment (PPE), such as gloves, eye shields, and a dust mask, should be used

when handling this compound[1]. It is hygroscopic and should be stored in a cool, dry, and well-

ventilated area in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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